Cas no 517920-75-1 ((3-chloro-2-fluorophenyl)hydrazine hydrochloride)

(3-Chloro-2-fluorophenyl)hydrazine hydrochloride is a specialized aromatic hydrazine derivative used primarily as a key intermediate in organic synthesis and pharmaceutical research. Its reactive hydrazine group and halogen-substituted phenyl ring make it valuable for constructing heterocyclic compounds, such as indoles and pyrazoles, which are prevalent in medicinal chemistry. The hydrochloride salt form enhances stability and solubility, facilitating handling and storage. This compound is particularly useful in palladium-catalyzed cross-coupling reactions and as a precursor for agrochemical or bioactive molecule development. High purity grades ensure consistent performance in sensitive applications. Proper handling under inert conditions is recommended due to its moisture sensitivity.
(3-chloro-2-fluorophenyl)hydrazine hydrochloride structure
517920-75-1 structure
Product Name:(3-chloro-2-fluorophenyl)hydrazine hydrochloride
CAS No:517920-75-1
MF:C6H7Cl2FN2
MW:197.03758263588
MDL:MFCD03094280
CID:68366
Update Time:2025-05-27

(3-chloro-2-fluorophenyl)hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (3-Chloro-2-fluorophenyl)hydrazine hydrochloride
    • 3-CHLORO-2-FLUOROPHENYLHYDRAZINE HYDROCHLORIDE
    • Hydrazine,(3-chloro-2-fluorophenyl)-, hydrochloride (1:1)
    • (3-chloro-2-fluoro-phenyl)-hydrazine hydrochloride
    • 1-(3-chloro-2-fluorophenyl)hydrazine hydrochloride
    • 2-Fluoro-3-chlorophenylhydrazine hydrochloride
    • 3-Chloro-2-fluorophenylhydrazine, HCl
    • N-(3-Chloro-2-fluorophenyl)hydrazine hydrochloride
    • Hydrazine,(3-chloro-2-fluorophenyl)-, monohydrochloride (9CI)
    • 3-Chloro-2-fluorophenylhydrazine HCl
    • PubChem1081
    • TWYLYPMRIHFEQN-UHFFFAOYSA-N
    • SBB064449
    • CL8857
    • RP25506
    • AM82899
    • CM13795
    • AS01995
    • (3-chloro-2-fluorophenyl)hydrazine hydrochloride
    • MDL： MFCD03094280
    • Inchi： 1S/C6H6ClFN2.ClH/c7-4-2-1-3-5(10-9)6(4)8;/h1-3,10H,9H2;1H
    • InChI Key： TWYLYPMRIHFEQN-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC(=C1F)NN.Cl

Computed Properties

  • Exact Mass: 195.99700
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 112
  • Topological Polar Surface Area: 38

Experimental Properties

  • PSA: 38.05000
  • LogP: 3.34000

(3-chloro-2-fluorophenyl)hydrazine hydrochloride Customs Data

  • HS CODE：2928000090
  • Customs Data：

    China Customs Code:

    2928000090

    Overview:

    2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

(3-chloro-2-fluorophenyl)hydrazine hydrochloride Pricemore >>

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(3-chloro-2-fluorophenyl)hydrazine hydrochloride Production Method

(3-chloro-2-fluorophenyl)hydrazine hydrochloride Related Literature

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